Cas no 188605-15-4 (2-Butenoic acid,(2R,3S,4E,6R,7S)-3,6,7,8,9,10-hexahydro-6,7-dihydroxy-2-methyl-10-oxo-2H-oxecin-3-ylester, (2E)-)

2-Butenoic acid,(2R,3S,4E,6R,7S)-3,6,7,8,9,10-hexahydro-6,7-dihydroxy-2-methyl-10-oxo-2H-oxecin-3-ylester, (2E)- structure
188605-15-4 structure
Product Name:2-Butenoic acid,(2R,3S,4E,6R,7S)-3,6,7,8,9,10-hexahydro-6,7-dihydroxy-2-methyl-10-oxo-2H-oxecin-3-ylester, (2E)-
CAS No:188605-15-4
MF:C14H20O6
MW:284.305005073547
CID:189004
PubChem ID:6444315
Update Time:2025-04-19

2-Butenoic acid,(2R,3S,4E,6R,7S)-3,6,7,8,9,10-hexahydro-6,7-dihydroxy-2-methyl-10-oxo-2H-oxecin-3-ylester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,(2R,3S,4E,6R,7S)-3,6,7,8,9,10-hexahydro-6,7-dihydroxy-2-methyl-10-oxo-2H-oxecin-3-ylester, (2E)-
    • [(2R,3S,4E,6R,7S)-6,7-dihydroxy-2-methyl-10-oxo-2,3,6,7,8,9-hexahydrooxecin-3-yl] (E)-but-2-enoate
    • 2-Butenoic acid,(2R,3S,4E,6R,7S)-3,6,7,8,9,10-hexahydro-6,7-dihydroxy-2-methyl-10-oxo-2H-oxeci...
    • ASPINOLIDE B
    • (2R,3S,6R,7S)-6,7-dihydroxy-2-methyl-10-oxo-3,6,7,8,9,10-hexahydro-2H-3-oxecinyl (E)-but-2-enoate
    • DTXSID401017470
    • 188605-15-4
    • Inchi: 1S/C14H20O6/c1-3-4-13(17)20-12-7-5-10(15)11(16)6-8-14(18)19-9(12)2/h3-5,7,9-12,15-16H,6,8H2,1-2H3/b4-3+,7-5+/t9-,10-,11+,12+/m1/s1
    • InChI Key: UONWLSGBOITROJ-NYKMOZCUSA-N
    • SMILES: O1C(CC[C@@H]([C@@H](C=C[C@@H]([C@H]1C)OC(/C=C/C)=O)O)O)=O |t:6|

Computed Properties

  • Exact Mass: 284.12600
  • Monoisotopic Mass: 284.12598835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 93.1Ų

Experimental Properties

  • PSA: 93.06000
  • LogP: 0.47780

2-Butenoic acid,(2R,3S,4E,6R,7S)-3,6,7,8,9,10-hexahydro-6,7-dihydroxy-2-methyl-10-oxo-2H-oxecin-3-ylester, (2E)- Related Literature

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